![molecular formula C16H17FN4O B2395739 (3-Fluorophenyl)-[4-(pyrimidin-4-ylamino)piperidin-1-yl]methanone CAS No. 2415487-75-9](/img/structure/B2395739.png)
(3-Fluorophenyl)-[4-(pyrimidin-4-ylamino)piperidin-1-yl]methanone
Overview
Description
(3-Fluorophenyl)-[4-(pyrimidin-4-ylamino)piperidin-1-yl]methanone is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of piperidine-based compounds that have been extensively studied for their pharmacological properties.
Mechanism of Action
The mechanism of action of (3-Fluorophenyl)-[4-(pyrimidin-4-ylamino)piperidin-1-yl]methanone involves the inhibition of specific enzymes and receptors that are involved in the progression of various diseases. It has been shown to inhibit the activity of tyrosine kinases, which play a crucial role in the development of cancer.
Biochemical and Physiological Effects:
(3-Fluorophenyl)-[4-(pyrimidin-4-ylamino)piperidin-1-yl]methanone has been shown to have various biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce inflammation, and protect against oxidative stress.
Advantages and Limitations for Lab Experiments
The advantages of using (3-Fluorophenyl)-[4-(pyrimidin-4-ylamino)piperidin-1-yl]methanone in lab experiments include its high potency and specificity towards specific enzymes and receptors. However, its limitations include its potential toxicity and lack of selectivity towards specific cells.
Future Directions
The future directions for the research on (3-Fluorophenyl)-[4-(pyrimidin-4-ylamino)piperidin-1-yl]methanone include the development of more potent and selective analogs, the identification of new therapeutic targets, and the evaluation of its efficacy in clinical trials. Additionally, the use of this compound in combination with other drugs may enhance its therapeutic potential in various diseases.
Synthesis Methods
The synthesis of (3-Fluorophenyl)-[4-(pyrimidin-4-ylamino)piperidin-1-yl]methanone involves the reaction of 3-fluoroacetophenone with 4-aminopyrimidine in the presence of sodium hydride. The resulting intermediate is then reacted with piperidine-1-carboxaldehyde to yield the final product.
Scientific Research Applications
(3-Fluorophenyl)-[4-(pyrimidin-4-ylamino)piperidin-1-yl]methanone has been extensively studied for its potential therapeutic applications in various diseases. It has shown promising results in the treatment of cancer, inflammation, and neurodegenerative disorders.
properties
IUPAC Name |
(3-fluorophenyl)-[4-(pyrimidin-4-ylamino)piperidin-1-yl]methanone |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17FN4O/c17-13-3-1-2-12(10-13)16(22)21-8-5-14(6-9-21)20-15-4-7-18-11-19-15/h1-4,7,10-11,14H,5-6,8-9H2,(H,18,19,20) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OEXGOVWPCAELHI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1NC2=NC=NC=C2)C(=O)C3=CC(=CC=C3)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17FN4O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[1-(3-fluorobenzoyl)piperidin-4-yl]pyrimidin-4-amine | |
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